Cas no 1094664-18-2 (1094664-18-2)

1094664-18-2 structure
1094664-18-2 structure
Product Name:1094664-18-2
CAS No:1094664-18-2
MF:C10H10Cl2O
MW:217.091801166534
CID:5596703
PubChem ID:39104452
Update Time:2025-05-20

1094664-18-2 Chemical and Physical Properties

Names and Identifiers

    • 1-(2,5-DICHLOROPHENYL)BUTAN-1-ONE
    • 1-Butanone, 1-(2,5-dichlorophenyl)-
    • N14113
    • 1094664-18-2
    • SCHEMBL5570026
    • Inchi: 1S/C10H10Cl2O/c1-2-3-10(13)8-6-7(11)4-5-9(8)12/h4-6H,2-3H2,1H3
    • InChI Key: QIKNDJNXGJPRAC-UHFFFAOYSA-N
    • SMILES: C(C1=CC(Cl)=CC=C1Cl)(=O)CCC

Computed Properties

  • Exact Mass: 216.0108703g/mol
  • Monoisotopic Mass: 216.0108703g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 1.220±0.06 g/cm3(Predicted)
  • Boiling Point: 277.1±25.0 °C(Predicted)

1094664-18-2 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1622721-1g
1-(2,5-Dichlorophenyl)butan-1-one
1094664-18-2 98%
1g
¥8206.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1622721-5g
1-(2,5-Dichlorophenyl)butan-1-one
1094664-18-2 98%
5g
¥18639.00 2024-08-09

Additional information on 1094664-18-2

Exploring the Applications and Properties of CAS No 1094664-18-2 in Modern Research

In the ever-evolving landscape of chemical research, CAS No 1094664-18-2 has emerged as a compound of significant interest. Also referred to by its product name 1094664-18-2, this compound is gaining attention for its potential applications in pharmaceuticals, material science, and biotechnology. Researchers are particularly intrigued by its unique molecular structure, which offers a versatile platform for further modifications and applications. The compound's chemical stability and bioactivity make it a promising candidate for various industrial and academic pursuits.

One of the key reasons behind the growing popularity of CAS No 1094664-18-2 is its relevance to current trends in green chemistry and sustainable development. As industries strive to reduce their environmental footprint, compounds like 1094664-18-2 are being explored for their eco-friendly properties. For instance, its potential role in catalysis and biodegradable materials aligns with the global push toward sustainability. This has led to an increase in searches for terms like "1094664-18-2 applications" and "CAS No 1094664-18-2 sustainability," reflecting the public's interest in environmentally conscious solutions.

From a pharmaceutical perspective, CAS No 1094664-18-2 is being studied for its possible therapeutic benefits. Preliminary research suggests that its molecular framework could be tailored to target specific biological pathways, making it a valuable asset in drug discovery. Keywords such as "1094664-18-2 drug development" and "CAS No 1094664-18-2 pharmacology" are frequently queried by professionals seeking to understand its mechanisms. The compound's ability to interact with enzymes and receptors without significant side effects further enhances its appeal.

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Despite its potential, the commercialization of 1094664-18-2 faces challenges, including scalability and regulatory approvals. However, ongoing research and collaborations between academia and industry are paving the way for breakthroughs. As more data becomes available, the compound's profile is expected to rise, making it a staple in future scientific endeavors. For now, it remains a fascinating subject for those interested in cutting-edge chemical innovation and sustainable technology.

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